Cas no 1248352-58-0 (3-chloro-N-(1-methoxypropan-2-yl)aniline)

• Product Name: 3-chloro-N-(1-methoxypropan-2-yl)aniline
• CAS No: 1248352-58-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5167721
• PubChem ID: 62535246
• Update Time: 2025-10-12

3-chloro-N-(1-methoxypropan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1-methoxypropan-2-yl)aniline
• Benzenamine, 3-chloro-N-(2-methoxy-1-methylethyl)-

• Inchi： 1S/C10H14ClNO/c1-8(7-13-2)12-10-5-3-4-9(11)6-10/h3-6,8,12H,7H2,1-2H3
• InChI Key： AEFCLZYVDIAQHU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C)COC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3

Additional information on 3-chloro-N-(1-methoxypropan-2-yl)aniline

Introduction to 3-chloro-N-(1-methoxypropan-2-yl)aniline (CAS No: 1248352-58-0)

3-chloro-N-(1-methoxypropan-2-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No) 1248352-58-0, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by a chloro substituent and an N-(1-methoxypropan-2-yl) side chain, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3-chloro-N-(1-methoxypropan-2-yl)aniline consists of a benzene ring substituted with a chlorine atom at the 3-position and an N-substituent linked to a propyl chain that is methoxylated at the second carbon. This structural arrangement imparts distinct reactivity and interaction capabilities with biological targets, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-chloro-N-(1-methoxypropan-2-yl)aniline and its derivatives. The presence of both electron-withdrawing (chloro group) and electron-donating (methoxy group) moieties in its structure allows for diverse chemical modifications, enabling the synthesis of novel analogs with tailored biological properties. Such modifications are crucial for optimizing drug-like characteristics, including solubility, bioavailability, and target specificity.

One of the most compelling aspects of 3-chloro-N-(1-methoxypropan-2-yl)aniline is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop potential therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. The chloro group on the benzene ring facilitates nucleophilic substitution reactions, while the N-(1-methoxypropan-2-yl) moiety can be further functionalized to enhance binding affinity to biological receptors.

Recent studies have highlighted the significance of 3-chloro-N-(1-methoxypropan-2-yl)aniline in medicinal chemistry. For instance, researchers have investigated its derivatives as inhibitors of kinases and other enzymes implicated in disease pathways. The structural features of this compound allow it to interact with specific pockets on target proteins, modulating their activity and potentially alleviating pathological conditions. These findings underscore the importance of 3-chloro-N-(1-methoxypropan-2-yl)aniline as a building block in rational drug design.

The synthesis of 3-chloro-N-(1-methoxypropan-2-yl)aniline involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the chlorination of aniline derivatives followed by nucleophilic substitution with 1-methoxypropyl halides or Grignard reagents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In addition to its pharmaceutical applications, 3-chloro-N-(1-methoxypropan-2-yl)aniline has shown promise in materials science. Its ability to form stable complexes with metal ions makes it useful in catalytic systems and as a ligand in coordination chemistry. These applications highlight the versatility of this compound beyond traditional medicinal uses.

The safety profile of 3-chloro-N-(1-methoxypropan-2-yl)aniline is another critical consideration in its utilization. While not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation or unwanted side reactions.

Future research directions for 3-chloro-N-(1-methoxypropan-2-yl)aniline may focus on expanding its therapeutic applications through structure-based drug design. By integrating computational modeling with experimental validation, scientists can identify new derivatives with enhanced efficacy and reduced toxicity. Such efforts are essential for translating preclinical findings into clinical successes.

In conclusion, 3-chloro-N-(1-methoxypropan-2-yl)aniline (CAS No: 1248352-58-0) represents a fascinating compound with broad utility in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics targeting diverse diseases. As scientific understanding advances, the potential uses of this compound are expected to grow, further solidifying its importance in modern chemistry.